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Compound of Interest

Compound Name: 2-(3-Phenoxyphenyl)propanenitrile

Cat. No.: B1594602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-phenoxyphenyl)propanenitrile is a key chemical intermediate, primarily recognized for

its role in the synthesis of Fenoprofen.[1][2] Fenoprofen is a non-steroidal anti-inflammatory

drug (NSAID) used for the management of mild to moderate pain and for the relief of symptoms

of arthritis.[2][3] The nitrile group in 2-(3-phenoxyphenyl)propanenitrile is a versatile

functional group that can be hydrolyzed to a carboxylic acid, forming the final Fenoprofen drug.

[4] This document provides a detailed protocol for the laboratory-scale synthesis of 2-(3-
phenoxyphenyl)propanenitrile.

Synthesis Protocol
This protocol describes the synthesis of 2-(3-phenoxyphenyl)propanenitrile from 3-

phenoxybenzyl bromide and sodium cyanide. This method is a standard nucleophilic

substitution reaction.

Materials and Equipment:

3-phenoxybenzyl bromide

Sodium cyanide (NaCN)

Ethanol
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Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3-phenoxybenzyl bromide in ethanol.

Addition of Sodium Cyanide: In a separate flask, dissolve sodium cyanide in water and add

this solution to the ethanolic solution of 3-phenoxybenzyl bromide.

Reflux: Heat the reaction mixture to reflux and maintain for several hours with continuous

stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

ethanol using a rotary evaporator.

Extraction: Add water to the residue and extract the aqueous layer with diethyl ether multiple

times. Combine the organic extracts.

Washing and Drying: Wash the combined organic layer with brine (saturated NaCl solution)

and then dry over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether by rotary

evaporation to yield the crude 2-(3-phenoxyphenyl)propanenitrile.
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Purification: The crude product, which is often an oil, can be purified by vacuum distillation.

[5]

Safety Precautions:

Sodium Cyanide is extremely toxic and can be fatal if ingested, inhaled, or absorbed through

the skin.[6][7][8]

Always handle sodium cyanide in a well-ventilated fume hood.[8][9]

Wear appropriate personal protective equipment (PPE), including a lab coat, double gloves,

and safety goggles with a face shield.[7][10]

Avoid contact with acids, as this will liberate highly toxic hydrogen cyanide gas.[6][9]

Have a cyanide antidote kit readily available and be trained in its use.

All waste containing cyanide must be disposed of as hazardous waste according to

institutional guidelines.[7]

Data Presentation
Table 1: Reaction Parameters and Expected Yields

Parameter Value

Molar Ratio (Bromide:Cyanide) 1 : 1.1

Solvent Ethanol/Water

Reaction Temperature Reflux

Reaction Time 4-6 hours

Expected Yield (after purification) 70-80%

Table 2: Physical and Spectroscopic Data of 2-(3-phenoxyphenyl)propanenitrile
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Property Value

Molecular Formula C₁₅H₁₃NO[11]

Molecular Weight 223.27 g/mol [11]

Appearance Colorless to pale yellow oil

Boiling Point 149-155 °C at 0.2 mmHg[5]

¹H NMR

Aromatic protons appear as a multiplet in the

downfield region. The methine proton (-CH)

signal is a quartet, and the methyl protons (-

CH₃) appear as a doublet.[4]

¹³C NMR

The nitrile carbon (-C≡N) has a characteristic

chemical shift in the 115-125 ppm range.

Aromatic carbons appear in the 110-160 ppm

region.[4]

Visualizations
Experimental Workflow
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Reaction Preparation

Reaction

Work-up and Purification

Dissolve 3-phenoxybenzyl bromide
in ethanol

Combine solutions and
reflux for 4-6 hours

Dissolve sodium cyanide
in water

Cool and remove ethanol
(rotary evaporator)

Extract with diethyl ether

Wash with brine and dry
over MgSO4

Remove diethyl ether
(rotary evaporator)

Purify by vacuum distillation

2-(3-phenoxyphenyl)propanenitrile

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(3-phenoxyphenyl)propanenitrile.
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Reaction Scheme

Synthesis of 2-(3-phenoxyphenyl)propanenitrile

3-phenoxybenzyl bromide

Ethanol/Water
Reflux

Sodium Cyanide (NaCN)

2-(3-phenoxyphenyl)propanenitrile

+ NaBr

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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